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Compound of Interest

Compound Name: 2-Aminohexadecanoic acid

Cat. No.: B1268276 Get Quote

Disclaimer: This technical guide addresses the current understanding of the safety and toxicity

profile of 2-aminohexadecanoic acid. A comprehensive literature search has revealed a

significant lack of specific toxicological data for this compound. Therefore, this document

primarily summarizes the available information on the parent compound, hexadecanoic acid

(palmitic acid), and provides a general framework for the safety assessment of novel fatty acid

derivatives. The information on related compounds should be interpreted with caution and not

as a direct representation of the safety profile of 2-aminohexadecanoic acid.

Introduction
2-Aminohexadecanoic acid, also known as 2-aminopalmitic acid, is a derivative of the

saturated fatty acid hexadecanoic acid (palmitic acid).[1] It belongs to the class of alpha-amino

fatty acids.[1] While the parent compound, palmitic acid, is one of the most common saturated

fatty acids in animals and plants, information regarding the biological activity, safety, and

toxicity of its 2-amino derivative is scarce in publicly available scientific literature.[2][3] This

guide aims to provide a comprehensive overview of the known information and to extrapolate

potential safety considerations based on the toxicological profiles of related long-chain fatty

acids.

Physicochemical Properties
A summary of the computed physicochemical properties of 2-aminohexadecanoic acid is

presented in Table 1.
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Table 1: Physicochemical Properties of 2-Aminohexadecanoic Acid

Property Value Source

Molecular Formula C₁₆H₃₃NO₂ PubChem[1]

Molecular Weight 271.44 g/mol PubChem[1]

XLogP3 3.9 PubChem[1]

Hydrogen Bond Donor Count 2 PubChem[4]

Hydrogen Bond Acceptor

Count
2 PubChem[4]

Rotatable Bond Count 14 LIPID MAPS[4]

Topological Polar Surface Area 63.3 Å² PubChem[1]

CAS Number 7769-79-1 PubChem[1]

Toxicological Profile
There is a notable absence of specific toxicological studies on 2-aminohexadecanoic acid. A

review of safety data sheets indicates "no data available" for acute toxicity, skin

corrosion/irritation, serious eye damage/irritation, respiratory or skin sensitization, germ cell

mutagenicity, carcinogenicity, and reproductive toxicity.[5]

General Toxicity of Long-Chain Fatty Acids
In the absence of specific data, the toxicological profile of the parent compound, hexadecanoic

acid (palmitic acid), can provide some initial insights, although the addition of an amino group

at the alpha position could significantly alter its biological properties.

Cytotoxicity: Palmitic acid has been shown to induce cytotoxicity in various cell lines, often

through the induction of oxidative stress, endoplasmic reticulum stress, and apoptosis.[6][7]

For instance, it can lead to the production of reactive oxygen species (ROS) and affect the

expression of proteins involved in cell survival and death.[2][8]
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In Vivo Toxicity: Studies on very-long-chain fatty acids in rats have indicated that high doses

can lead to transient lipid accumulation in the liver and kidneys.[9] However, for some fatty

acids, a No-Observed-Adverse-Effect Level (NOAEL) has been established.[9]

Genotoxicity: For many common fatty acids, such as decanoic acid, there is no expectation

of genotoxicity based on available data.[10]

Table 2: Summary of Toxicological Data for Hexadecanoic Acid (Palmitic Acid)

Endpoint
Cell Line/Animal
Model

Observation Reference

Cytotoxicity
Human colon cancer

cell line (HCT-116)

IC₅₀ value of 0.8

μg/mL
[11]

Human breast cancer

cells (MCF-7 and

MDA-MB-231)

CTC₅₀ values of 73.86

µg/mL and 71.22

µg/mL, respectively

[12]

Oxidative Stress

Human umbilical vein

endothelial cells

(HUVECs)

Significant increase in

ROS production
[8]

Apoptosis
Human pancreatic β-

cells
Induced apoptosis [6]

In Vivo Toxicity

(related fatty acids)

Sprague Dawley Rats

(L-β-Aminoisobutyric

Acid)

NOAEL of 900

mg/kg/day in a 90-day

study

[13]

Experimental Protocols
Due to the lack of specific studies on 2-aminohexadecanoic acid, this section outlines general

experimental protocols commonly used for assessing the cytotoxicity of fatty acids.

In Vitro Cytotoxicity Assessment (MTT Assay)
The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric

assay for assessing cell metabolic activity.
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Protocol:

Cell Seeding: Plate cells in a 96-well plate at a desired density and allow them to adhere

overnight.

Compound Treatment: Treat the cells with various concentrations of the test compound (e.g.,

2-aminohexadecanoic acid) and a vehicle control. Incubate for a specified period (e.g., 24,

48, 72 hours).

MTT Addition: Add MTT solution to each well and incubate for 2-4 hours to allow for the

formation of formazan crystals.

Solubilization: Add a solubilizing agent (e.g., DMSO) to dissolve the formazan crystals.

Absorbance Measurement: Measure the absorbance at a specific wavelength (e.g., 570 nm)

using a microplate reader.

Data Analysis: Calculate the percentage of cell viability relative to the control.

Preparation Treatment Assay Analysis

Start Seed Cells in 96-well Plate Add Test Compound Incubate (e.g., 24h) Add MTT Reagent Incubate (2-4h) Add Solubilizer Read Absorbance Calculate Cell Viability End

Click to download full resolution via product page

MTT Assay Experimental Workflow.

Potential Signaling Pathways
Specific signaling pathways modulated by 2-aminohexadecanoic acid have not been

identified. However, based on the known biological activities of palmitic acid, several pathways

could be of interest for future investigation. Palmitic acid has been shown to influence

pathways related to cellular stress and metabolism.[2][14]
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Potential Signaling Pathways for Fatty Acids.

Conclusion and Future Directions
The current body of scientific literature lacks specific data on the safety and toxicity of 2-
aminohexadecanoic acid. While information on the parent compound, hexadecanoic acid,

provides a starting point for hypothesis generation, it is crucial to conduct dedicated

toxicological studies on the 2-amino derivative to establish its safety profile. Future research

should focus on in vitro cytotoxicity assays across a range of cell lines, followed by in vivo

studies to determine acute and chronic toxicity, as well as genotoxicity and reproductive

toxicity. Mechanistic studies to elucidate the specific signaling pathways affected by 2-
aminohexadecanoic acid are also warranted to understand its biological effects fully. Without

such data, any application of this compound in drug development or other areas should be

approached with extreme caution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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